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Compound of Interest

Compound Name: Diethyl butylmalonate

Cat. No.: B051932

An In-depth Technical Guide on the Solubility of Diethyl Butylmalonate in Common Organic
Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of diethyl butylmalonate
(CAS No. 133-08-4), a key intermediate in organic synthesis, particularly in the pharmaceutical
industry. Understanding its solubility is crucial for reaction setup, purification processes, and
formulation development.

Core Physical and Chemical Properties

Diethyl butylmalonate is a clear, colorless liquid with a mild, fruity aroma.[1][2] Its fundamental
properties are summarized below:

Molecular Formula: C11H2004[3]

Molecular Weight: 216.27 g/mol

Density: 0.983 g/mL at 25 °C

Boiling Point: 235-240 °C

Flash Point: 94 °C (201 °F)
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Solubility Profile of Diethyl Butylmalonate

The solubility of a compound is dictated by the principle of "like dissolves like," where
substances with similar polarities tend to be miscible.[4] Diethyl butylmalonate, an ester,
possesses moderate polarity. The presence of two ester groups provides polar character, while
the butyl and ethyl groups contribute to its nonpolar, hydrophobic nature. This structure results
in good solubility in many common organic solvents and limited solubility in water.

The following table summarizes the available quantitative and qualitative solubility data for
diethyl butylmalonate.

. Notes /
Solvent Formula Solubility Temperature .
Conditions
. Ultrasonic
Dimethyl )
. . assistance may
Sulfoxide C2HeOS 100 mg/mL Not Specified )
be required.[5][6]
(DMSO)
[7]
Insoluble for
Water H20 330 mg/L 20 °C practical
purposes.[5][6][7]
Ethanol C2HsOH Soluble Not Specified [1]
Diethyl Ether (C2Hs)20 Soluble Not Specified [1]
10% DMSO / _ N
] Mixture > 2.5 mg/mL Not Specified [8]
90% Corn Oil
10% DMSO /
40% PEG300 / _ N
Mixture > 2.5 mg/mL Not Specified [8]

5% Tween-80 /
45% Saline

Note: Comprehensive quantitative solubility data for diethyl butylmalonate across a wide
range of organic solvents at various temperatures is not readily available in publicly accessible
literature. The information presented is based on available safety data sheets and chemical
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databases. For related compounds like dimethyl n-butylmalonate and diethyl ethylmalonate,
good solubility is reported in methanol, ethanol, ether, acetone, and chloroform.[9][10]

Experimental Protocol for Solubility Determination

The following is a generalized protocol for determining the solubility of a liquid solute like
diethyl butylmalonate in an organic solvent. This method can be adapted for qualitative
assessment or to obtain semi-quantitative results.

Objective: To determine if diethyl butylmalonate is
soluble, partially soluble, or insoluble in a given solvent
at a specific temperature.

Materials:

o Diethyl butylmalonate

o A selection of organic solvents (e.g., ethanol, methanol, acetone, toluene, hexane, ethyl
acetate)

o Small glass test tubes (e.g., 13x100 mm) with stoppers or caps
o Graduated pipettes or micropipettes

e \ortex mixer

Constant temperature water bath (optional, for temperature control)

Procedure (Qualitative Assessment):

o Preparation: Add 1 mL of the chosen organic solvent to a clean, dry test tube.

e Solute Addition: Add 0.1 mL (~100 mg) of diethyl butylmalonate to the solvent in the test
tube.

e Mixing: Stopper the test tube and shake vigorously for 10-20 seconds.[11] A vortex mixer can
be used for more thorough mixing.
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o Observation: Allow the mixture to stand for a few minutes and observe the result.
o Soluble (Miscible): The mixture remains a single, clear liquid phase.
o Insoluble (Immiscible): Two distinct layers form.[11]

o Partially Soluble: The mixture appears cloudy or a small, separate layer of the solute
remains.

o Documentation: Record the observations for each solvent tested. Note the ambient
temperature.

Procedure (Semi-Quantitative Assessment):

e Initial Setup: Add a precisely measured volume (e.g., 1.0 mL) of the solvent to a test tube.
e Titration: Add small, known volumes (e.g., 10 L) of diethyl butylmalonate to the solvent.

e Mixing and Observation: After each addition, stopper the tube and mix thoroughly using a
vortex mixer until the solute is fully dissolved. Observe the solution for any signs of
cloudiness or phase separation.

o Saturation Point: Continue adding the solute until the solution becomes saturated, indicated
by persistent cloudiness or the formation of a second phase that does not disappear with
further mixing.

o Calculation: Record the total volume of diethyl butylmalonate added before saturation was
reached. Calculate the solubility in terms of volume/volume (v/v) or convert to mass/volume
(e.g., mg/mL) using the density of diethyl butylmalonate (0.983 g/mL).

o Temperature Control: For more precise measurements, perform the entire procedure in a
constant temperature water bath to mitigate the effects of temperature fluctuations on
solubility.

Logical Workflow for Solubility Testing

The following diagram illustrates a systematic approach to testing the solubility of a compound
like diethyl butylmalonate.
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Result: Single Clear Phase Result: Two Phases / Cloudy
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Soluble at this concentration Insoluble or Partially Soluble

Click to download full resolution via product page

Caption: A workflow diagram for determining compound solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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